Cas no 82543-15-5 (3β,5-Dihydroxy-15β,16β-methylene-5β-androst-6-en-17-one)

• Product Name: 3β,5-Dihydroxy-15β,16β-methylene-5β-androst-6-en-17-one
• CAS No: 82543-15-5
• Molecular Formula: C₂₀H₂₈O₃
• Molecular Weight: 316.434526443481
• CID: 60454
• PubChem ID: 13075974

3β,5-Dihydroxy-15β,16β-methylene-5β-androst-6-en-17-one Properties

Names and Identifiers

• (3b,5b,15a,16a)-15,16-Dihydro-3,5-dihydroxy-3'H-cycloprop[15,16]androsta-6,15-dien-17-one
• 3β,5-Dihydroxy-15β,16β-methylene-5β-androst-6-en-17-one
• 3beta,5beta-Dihydroxy-15alpha,16alpha-methylene-androst-6-en-17-one
• 3β,5β-Dihydroxy-15β,16β-methylene-androst-6-en-17-one
• 3b,5-Dihydroxy-15b,16b-methylene-5b-androst-6-en-17-one
• (3β,5β,15α,16α)-15,16-Dihydro-3,5-dihydroxy-3′H-cycloprop[15,16]androsta-6,15-dien-17-one (ACI)
• 3beta,5-Dihydroxy-15beta,16beta-methylene-5beta-androst-6-en-17-one
• 3????,5????-Dihydroxy-15????,16????-methylene-androst-6-en-17-one
• 3beta,5-Dihydroxy-15beta,16beta-methylen-5beta-androst-6-en-17-one
• Q-102811
• EC 617-346-9
• 82543-15-5
• 3?,5?-Dihydroxy-15?,16?-methylene-5 ?-androst-6-en-17-one
• (1R,2S,3S,5S,7S,10S,11R,14S,16R)-14,16-dihydroxy-7,11-dimethylpentacyclo[8.8.0.02,7.03,5.011,16]octadec-17-en-6-one
• IYCDFUCBUZDDIU-MBYPHNFESA-N
• AKOS016002260
• 3
• A,5
• A-dihydroxy-15
• 3'H-Cycloprop[15,16]androsta-6,15-dien-17-one, 15,16-dihydro-3,5-dihydroxy-, (3?,5?,15?,16?)-; 3?,5-Dihydroxy-15?,16?-methylene-5?-androst-6-en-17-one
• A,16
• CS-0158287
• A864390
• AC-28720
• 3 beta,5 beta-Dihydroxy-15 beta,16 beta-methylene-5 beta-androst-6-en-17-one
• DS-14178
• DTXSID60517427
• 2-(4-(4-NITROPHENOXY)PHENYL)ACETICACID
• NS00011525
• A-methylene-androst-6-en-17-one
• SCHEMBL856974
• D95108
• 3beta,5beta-dihydroxy-15beta,16beta-methyleneandrost-6-en-17-one
• 3I(2),5I(2)-Dihydroxy-15I(2),16I(2)-methylene-androst-6-en-17-one
• (2S,4aR,4bS,6aS,7aS,8aS,8bS,10aR)-2,10a-Dihydroxy-4a,6a-dimethyl-2,3,4,4a,4b,5,6,6a,7a,8,8a,8b,8c,10a-tetradecahydrocyclopropa[4,5]cyclopenta[1,2-a]phenanthren-7(1H)-one
• 3'H-Cycloprop[15,16]androsta-6,15-dien-17-one,15,16-dihydro-3,5-dihydroxy-, (3b,5b,15a,16a)-
• 3 ,5 -Dihydroxy-15 ,16 -methylene-androst-6-en-17-one
• 3'H-Cycloprop[15,16]androsta-6,15-dien-17-one, 15,16-dihydro-3,5-dihydroxy-, (3ss,5ss,15a,16a)-; 3ss,5-Dihydroxy-15ss,16ss-methylene-5ss-androst-6-en-17-one
• 3beta,5beta-Dihydroxy-15beta,16beta-methylene-androst-6-en-17-one
• A-androst-6-en-17-one
• (2S,4aR,4bS,6aS,7aS,8aS,8bS,8cR,10aR)-2,10a-Dihydroxy-4a,6a-dimethyl-2,3,4,4a,4b,5,6,6a,7a,8,8a,8b,8c,10a-tetradecahydrocyclopropa[4,5]cyclopenta[1,2-a]phenanthren-7(1H)-one
• PXL3EE6HH6
• (3beta,5beta,15alpha,16alpha)-15,16-Dihydro-3,5-dihydroxy-3'H-cycloprop[15,16]androsta-6,15-dien-17-one
• A-methylene-5
• 3'H-Cycloprop[15,16]androsta-6,15-dien-17-one, 15,16-dihydro-3,5-dihydroxy-, (3beta,5beta,15alpha,16alpha)-
• (1R,2S,3S,5S,7S,10S,11R,14S,16R)-14,16-DIHYDROXY-7,11-DIMETHYLPENTACYCLO[8.8.0.0(2),?.0(3),?.0(1)(1),(1)?]OCTADEC-17-EN-6-ONE
• A,5-Dihydroxy-15

• MDL： MFCD12407189
• InChIKey： IYCDFUCBUZDDIU-MBYPHNFESA-N
• Inchi： 1S/C20H28O3/c1-18-6-5-15-12(16(18)13-9-14(13)17(18)22)4-8-20(23)10-11(21)3-7-19(15,20)2/h4,8,11-16,21,23H,3,5-7,9-10H2,1-2H3/t11-,12+,13+,14-,15-,16+,18-,19+,20-/m0/s1
• SMILES： C[C@]12CC[C@@H]3[C@]4(CC[C@H](O)C[C@]4(C=C[C@H]3[C@@H]1[C@@H]1C[C@@H]1C2=O)O)C

Computed Properties

• Exact Mass: 316.20400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 316.20384475g/mol
• Heavy Atom Count: 23
• Complexity: 612
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 2.70590
• PSA: 57.53000
• Boiling Point: 467.26 °C at 760 mmHg
• Melting Point: 199-203°C (dec.)
• Flash Point: 467.26 °C at 760 mmHg
• Color/Form: White solid
• Density: 1.258

Related Categories

• Solvents and Organic Chemicals Organic Compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives